N-(2,4-dimethylphenyl)-N'-[2-(1-naphthyloxy)ethyl]thiourea

• IUPAC Name: 1-(2,4-dimethylphenyl)-3-(2-naphthalen-1-yloxyethyl)thiourea
• InChI: InChI=1S/C21H22N2OS/c1-15-10-11-19(16(2)14-15)23-21(25)22-12-13-24-20-9-5-7-17-6-3-4-8-18(17)20/h3-11,14H,12-13H2,1-2H3,(H2,22,23,25)
• InChI Key: SDDCBUIJQMCENR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=S)NCCOC2=CC=CC3=CC=CC=C32)C
• Molecular Formula: C21H22N2OS
• Molecular Weight: 350.5 g/mol

Description

N-(2,4-dimethylphenyl)-N'-[2-(1-naphthyloxy)ethyl]thiourea, also known as DMTU, is a synthetic compound that has been widely used in scientific research due to its unique properties. DMTU is a thiourea derivative that has been shown to possess antioxidant and anti-inflammatory properties, making it a promising candidate for the treatment of various diseases. In

Mechanism of Action

N-(2,4-dimethylphenyl)-N'-[2-(1-naphthyloxy)ethyl]thiourea exerts its antioxidant and anti-inflammatory effects through multiple mechanisms. It has been shown to scavenge free radicals and inhibit lipid peroxidation, which helps to reduce oxidative stress-induced damage. N-(2,4-dimethylphenyl)-N'-[2-(1-naphthyloxy)ethyl]thiourea also inhibits the production of pro-inflammatory cytokines and chemokines, which helps to reduce inflammation.
Biochemical and Physiological Effects:
N-(2,4-dimethylphenyl)-N'-[2-(1-naphthyloxy)ethyl]thiourea has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce oxidative stress-induced damage in various cell types, including neuronal cells, cardiac cells, and liver cells. N-(2,4-dimethylphenyl)-N'-[2-(1-naphthyloxy)ethyl]thiourea has also been shown to reduce inflammation in animal models of various diseases, including arthritis, asthma, and colitis. Additionally, N-(2,4-dimethylphenyl)-N'-[2-(1-naphthyloxy)ethyl]thiourea has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One major advantage of N-(2,4-dimethylphenyl)-N'-[2-(1-naphthyloxy)ethyl]thiourea is its ability to protect against oxidative stress-induced damage and reduce inflammation. This makes it a promising candidate for the treatment of various diseases. Additionally, N-(2,4-dimethylphenyl)-N'-[2-(1-naphthyloxy)ethyl]thiourea is relatively easy to synthesize and has a long shelf life. However, one limitation of N-(2,4-dimethylphenyl)-N'-[2-(1-naphthyloxy)ethyl]thiourea is that it can be toxic at high doses. Therefore, careful dosing and monitoring are required when using N-(2,4-dimethylphenyl)-N'-[2-(1-naphthyloxy)ethyl]thiourea in lab experiments.

Future Directions

There are several future directions for the study of N-(2,4-dimethylphenyl)-N'-[2-(1-naphthyloxy)ethyl]thiourea. One area of interest is the potential use of N-(2,4-dimethylphenyl)-N'-[2-(1-naphthyloxy)ethyl]thiourea in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to determine the optimal dosing and administration of N-(2,4-dimethylphenyl)-N'-[2-(1-naphthyloxy)ethyl]thiourea in various disease models. Finally, the development of novel derivatives of N-(2,4-dimethylphenyl)-N'-[2-(1-naphthyloxy)ethyl]thiourea with improved efficacy and safety profiles is an area of ongoing research.

Scientific Research Applications

N-(2,4-dimethylphenyl)-N'-[2-(1-naphthyloxy)ethyl]thiourea has been extensively studied for its antioxidant and anti-inflammatory properties. It has been shown to protect against oxidative stress-induced damage in various cell types, including neuronal cells, cardiac cells, and liver cells. N-(2,4-dimethylphenyl)-N'-[2-(1-naphthyloxy)ethyl]thiourea has also been shown to reduce inflammation in animal models of various diseases, including arthritis, asthma, and colitis. Additionally, N-(2,4-dimethylphenyl)-N'-[2-(1-naphthyloxy)ethyl]thiourea has been shown to improve cognitive function in animal models of Alzheimer's disease.